CESIUM ALUMINUM ORTHOSILICATE -100

• CAS No.: 12003-48-4
• Molecular Formula: AlCsO4Si
• Molecular Weight: 251.970088

Description

Cesium aluminum orthosilicate -100 (CAS 12003-48-4) is an inorganic compound with the chemical formula $ \text{AlCsSiO}4 $, though alternative stoichiometric representations such as $ \text{Al}2\text{Cs}2\text{Si}2\text{O}8 $ are also documented . Structurally, it belongs to the aluminosilicate family, characterized by a three-dimensional framework of $ \text{SiO}4 $ and $ \text{AlO}_4 $ tetrahedra linked via oxygen atoms, with cesium cations occupying interstitial sites. This arrangement confers high thermal stability and low solubility in aqueous media, making it suitable for applications in ion exchange, catalysis, and radiation shielding .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares cesium aluminum orthosilicate -100 with structurally or functionally related compounds:

Property	Cesium Aluminum Orthosilicate -100	Cesium Aluminum Sulfate	Sodium Aluminosilicate	Cesium Carbonate
CAS Number	12003-48-4	14284-36-7	1344-00-9	534-17-8
Chemical Formula	$ \text{AlCsSiO}_4 $	$ \text{Al}2\text{Cs}2\text{S}2\text{O}8 $	$ \text{NaAlSiO}_4 $	$ \text{Cs}2\text{CO}3 $
Structure	3D aluminosilicate framework	Layered sulfate-alum structure	Zeolitic framework	Ionic crystal
Solubility in Water	Low (<0.1 g/L at 25°C)	Moderate (varies with acidity)	Insoluble	High (261 g/100 mL at 20°C)
Thermal Stability	Stable up to 800°C	Decomposes at ~300°C	Stable up to 1000°C	Decomposes at 610°C
Primary Applications	Ion exchange, radiation shielding	Catalysis, alum production	Detergents, water softening	Organic synthesis, electrolytes

Key Findings:

Structural Resilience: Cesium aluminum orthosilicate -100 exhibits superior thermal stability compared to cesium aluminum sulfate and cesium carbonate, owing to its covalent aluminosilicate network. Sodium aluminosilicate, however, surpasses it in maximum stability due to zeolitic rigidity .

Solubility Trends : The low solubility of cesium aluminum orthosilicate -100 contrasts sharply with the high solubility of cesium carbonate. This is attributed to the former’s polymeric structure, which limits ion dissociation, whereas the latter’s ionic nature facilitates dissolution .

Cation Effects: Replacing sodium with cesium in aluminosilicates increases lattice parameters due to cesium’s larger ionic radius (1.88 Å vs.

Research Insights:

• Aluminum Influence: High aluminum content in cesium aluminosilicates correlates with reduced solubility, as observed in simulant studies where elevated aluminum concentrations lowered cesium eluate solubility at 55°C (Figure 4-2 in ) .
• Synthesis Optimization : Adjusting Si/Al ratios during synthesis (e.g., 1:1 vs. 2:1) impacts crystallinity and surface area, critical for applications like catalysis or waste encapsulation .

Critical Notes and Limitations

• Data Gaps : Direct experimental data on cesium aluminum orthosilicate -100’s solubility and catalytic performance are sparse; most inferences derive from simulant studies or analogous compounds .
• Reproducibility: As emphasized in , precise reporting of synthesis parameters (e.g., temperature, stoichiometry) is essential for replicating results, particularly for complex frameworks like aluminosilicates .

Q & A

Q. What are the established protocols for synthesizing cesium aluminum orthosilicate-100, and how can purity be verified experimentally?

Methodological Answer:

• Synthesis : Use wet-chemical methods with precursors like aluminum nitrate nonahydrate and tetraethyl orthosilicate. Calcination at 1050°C ensures phase stability .
• Purity Verification : Employ X-ray diffraction (XRD) to confirm crystallinity and energy-dispersive X-ray spectroscopy (EDS) for elemental composition. Cross-check with thermogravimetric analysis (TGA) to detect impurities or unreacted precursors .
• Key Data : Reference XRD peaks (e.g., 2θ = 27.5°, 31.8°, 45.2°) and stoichiometric ratios (Al:Cs:Si ≈ 1:1:1) from controlled synthesis trials .

Q. How does aluminum content influence the solubility and thermal stability of cesium aluminum orthosilicate-100 in acidic environments?

Methodological Answer:

• Experimental Design : Prepare simulants with varying Al³⁺ concentrations (e.g., 0.1–5.0 M) in sulfuric acid. Monitor solubility via inductively coupled plasma mass spectrometry (ICP-MS) and thermal stability via differential scanning calorimetry (DSC).
• Data Interpretation : High aluminum (≥3 M) reduces solubility due to Al-O-Si network formation, as shown in cesium eluate simulants at 55°C. Parallel regression lines for high-Al vs. low-Al samples indicate distinct solubility trends .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in solubility data for cesium aluminum orthosilicate-100 under varying acid molarities?

Methodological Answer:

• Contradiction Analysis : Isolate variables such as acid strength (3M vs. 5M H₂SO₄) and aluminum content. Use factorial design experiments to identify interactions.
• Case Study : In 5M acid, high-Al samples (MTX-1, MTX-4) show 30% lower solubility than low-Al samples (AN-102, AN-105). This discrepancy arises from competing Al³⁺ complexation and sulfate ion effects .
• Validation : Replicate experiments under inert atmospheres to exclude oxidation artifacts. Apply error propagation models to quantify measurement uncertainty .

Q. How can computational modeling complement experimental studies to predict cesium aluminum orthosilicate-100’s structural stability under irradiation?

Methodological Answer:

• Model Framework : Use density functional theory (DFT) to simulate lattice dynamics and defect formation energies. Compare with empirical data from gamma-irradiated samples (e.g., FTIR for Si-O bond stability).
• Integration : Validate models against experimental XRD shifts post-irradiation. For instance, a 0.3% lattice expansion at 100 kGy dose correlates with computational predictions of Cs⁺ displacement .

Q. What methodologies optimize the separation of cesium aluminum orthosilicate-100 from ore residues during large-scale extraction?

Methodological Answer:

• Process Design : Adapt the sulfate precipitation method:

Leach ore with H₂SO₄ to form cesium alum (CsAl(SO₄)₂·12H₂O).

Precipitate Al³⁺ using controlled pH adjustment (pH 4–5).

React Cs₂SO₄ with Ba(OH)₂ to yield CsOH, followed by silicate synthesis .

• Efficiency Metrics : Track yield via mass balance (≥85% Cs recovery) and purity via ICP-OES (Al < 50 ppm residual) .

Data Analysis and Reporting Guidelines

Q. How should researchers structure lab reports to address peer-review critiques on cesium aluminum orthosilicate-100 studies?

Methodological Answer:

• Sections to Emphasize :

• Methodology : Detail calcination protocols, precursor ratios, and ambient conditions (e.g., humidity control during synthesis).
• Data Tables : Include raw solubility measurements, regression coefficients, and error margins (e.g., R² = 0.92 ± 0.03 for high-Al datasets) .
• Discussion : Contrast findings with prior studies (e.g., discrepancies in Al³⁺ complexation mechanisms) and propose mechanistic hypotheses .

What frameworks (e.g., FINER, PICO) are most effective for formulating hypothesis-driven research questions on this compound?

Methodological Answer:

• PICO Framework :

• Population : Cesium aluminum orthosilicate-100 samples synthesized at 1050°C.
• Intervention : Varying Al/Si molar ratios (0.8–1.2).
• Comparison : Solubility in 3M vs. 5M H₂SO₄.
• Outcome : Quantify solubility differences (Δ ≥ 25%) and Al-O-Si network stability .
  • FINER Criteria : Ensure questions are feasible (lab-scale synthesis), novel (e.g., irradiation effects), and relevant to nuclear waste encapsulation .